Cas no 1891768-27-6 (3-Bromo-5,6-difluoro-2-methoxybenzylamine)

• Product Name: 3-Bromo-5,6-difluoro-2-methoxybenzylamine
• CAS No: 1891768-27-6
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• MDL: MFCD32640086
• CID: 5152962
• Update Time: 2025-06-15

3-Bromo-5,6-difluoro-2-methoxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6-difluoro-2-methoxybenzylamine

• MDL： MFCD32640086
• Inchi： 1S/C8H8BrF2NO/c1-13-8-4(3-12)7(11)6(10)2-5(8)9/h2H,3,12H2,1H3
• InChI Key： DOQSZHAUFYGCKA-UHFFFAOYSA-N
• SMILES： C1(CN)=C(F)C(F)=CC(Br)=C1OC

Additional information on 3-Bromo-5,6-difluoro-2-methoxybenzylamine

Comprehensive Overview of 3-Bromo-5,6-difluoro-2-methoxybenzylamine (CAS No. 1891768-27-6)

3-Bromo-5,6-difluoro-2-methoxybenzylamine (CAS No. 1891768-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of benzylamine derivatives, which are widely utilized as intermediates in the synthesis of bioactive molecules. The presence of bromine and fluorine substituents enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated benzylamines like 3-Bromo-5,6-difluoro-2-methoxybenzylamine has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in cancer treatment and central nervous system (CNS) disorders, as the compound's structure allows for precise modulation of biological activity. Its methoxy group further contributes to its lipophilicity, improving membrane permeability—a critical factor in drug design.

The synthesis of 3-Bromo-5,6-difluoro-2-methoxybenzylamine typically involves multi-step organic reactions, including electrophilic aromatic substitution and reductive amination. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure high purity and accurate characterization. These methods align with the growing industry focus on green chemistry and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

From a commercial perspective, CAS No. 1891768-27-6 is often sought after by contract research organizations (CROs) and pharmaceutical manufacturers. Its versatility extends to agrochemicals, where it serves as a precursor for herbicides and pesticides with improved selectivity. The compound's stability under various conditions also makes it suitable for high-throughput screening platforms, accelerating the discovery of novel therapeutics.

As the scientific community continues to explore structure-activity relationships (SAR), 3-Bromo-5,6-difluoro-2-methoxybenzylamine remains a focal point for innovation. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further expands its utility in medicinal chemistry. With the rise of AI-driven drug discovery, this compound's data-rich profile is increasingly valuable for machine learning models predicting molecular interactions.

In conclusion, 3-Bromo-5,6-difluoro-2-methoxybenzylamine (CAS No. 1891768-27-6) exemplifies the intersection of chemical innovation and practical application. Its relevance in life sciences and material engineering underscores its importance as a research-enabling chemical. For laboratories and industries aiming to stay at the forefront of molecular design, this compound offers unparalleled opportunities for advancement.